N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H16N2S/c1-13-7-5-6-10-15(13)16-12-20-17(19-16)18-11-14-8-3-2-4-9-14/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key: JCQZFZCVSHJVTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC(=N2)NCC3=CC=CC=C3
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol

Description

N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine, also known as BMPTA, is a thiazole derivative that has gained attention in scientific research due to its potential pharmacological properties. BMPTA has been found to have significant biological activity, making it a promising candidate for drug development.

Scientific Research Applications

Antitumor Activity

Benzothiazoles, including compounds similar to N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine, exhibit potent antitumor properties. Their effectiveness against breast, ovarian, colon, and renal cell lines has been noted, with metabolism playing a crucial role in their mechanism of action. Derivatives of these compounds have been synthesized to enhance their antitumor activity, demonstrating the significance of structural modifications in achieving desired biological outcomes (Chua et al., 1999). Furthermore, amino acid prodrugs of benzothiazoles have been developed to improve drug solubility and bioavailability, with some showing promising results in preclinical evaluations against various cancer cell lines (Bradshaw et al., 2002).

Chemical Synthesis and Functionalization

The synthesis and functionalization of benzothiazole derivatives, including N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine, have been explored to create compounds with potential applications in medicinal chemistry and materials science. Hypervalent iodine promoted oxidative C–H functionalization has been employed to synthesize biologically potent N-(pyridin-2-yl)benzo[d]thiazol-2-amines, highlighting a metal-free approach with a broad scope of substrates (Mariappan et al., 2016). Additionally, the exploration of multi-stimuli responsive materials based on benzothiazole derivatives for applications such as security inks demonstrates the versatility of these compounds beyond biological applications (Lu & Xia, 2016).

Antimicrobial Agents

Compounds based on the benzothiazole structure, including N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine, have been synthesized and evaluated for their antimicrobial properties. Studies have shown that certain derivatives possess potent antimicrobial activity against a variety of bacterial and fungal strains, potentially offering new avenues for the development of antimicrobial agents (Bikobo et al., 2017).

Mechanism of Action

“N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine” is a thiazole derivative. Thiazoles are a class of organic compounds that include a five-membered ring of four carbon atoms and one nitrogen atom. The thiazole ring is a component of many important biomolecules, including thiamine (vitamin B1) and many synthetic pharmaceuticals. Thiazole derivatives have been found to possess a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties .

The benzyl group in “N-benzyl-4-(2-methylphenyl)-1,3-thiazol-2-amine” suggests that this compound might undergo reactions at the benzylic position, which is the carbon atom next to the benzene ring . These reactions could potentially involve free radical bromination, nucleophilic substitution, or oxidation .